Cas no 1190322-42-9 (3-nitro-1H-pyrrolo[2,3-b]pyridin-4-ol)

• Product Name: 3-nitro-1H-pyrrolo[2,3-b]pyridin-4-ol
• CAS No: 1190322-42-9
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 4562508
• Update Time: 2025-05-27

3-nitro-1H-pyrrolo[2,3-b]pyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-nitro-7-azaindole
• 3-nitro-1H-pyrrolo[2,3-b]pyridin-4-ol

• Inchi： 1S/C7H5N3O3/c11-5-1-2-8-7-6(5)4(3-9-7)10(12)13/h1-3H,(H2,8,9,11)
• InChI Key： TVJNGHOQQCLWQP-UHFFFAOYSA-N
• SMILES： C12NC=C([N+]([O-])=O)C1=C(O)C=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-nitro-1H-pyrrolo[2,3-b]pyridin-4-ol

Comprehensive Analysis of 3-nitro-1H-pyrrolo[2,3-b]pyridin-4-ol (CAS No. 1190322-42-9): Properties, Applications, and Research Insights

The heterocyclic compound 3-nitro-1H-pyrrolo[2,3-b]pyridin-4-ol (CAS 1190322-42-9) has garnered significant attention in pharmaceutical and materials science research due to its unique structural features. As a nitro-substituted pyrrolopyridine derivative, this molecule combines the electron-withdrawing properties of the nitro group with the aromatic characteristics of the fused pyrrolo[2,3-b]pyridine system, making it a valuable scaffold for drug discovery and functional materials development.

Recent studies highlight the growing interest in nitrogen-containing heterocycles like 3-nitro-1H-pyrrolo[2,3-b]pyridin-4-ol, particularly in the context of kinase inhibitor design. The compound's ability to participate in hydrogen bonding through its hydroxyl group while offering π-stacking capabilities through its aromatic system makes it particularly attractive for structure-activity relationship (SAR) studies. Researchers are actively investigating its potential as a pharmacophore in targeted therapies, with computational chemistry approaches suggesting promising interactions with various biological targets.

The synthesis of 1190322-42-9 typically involves multi-step organic transformations, with careful control of reaction conditions to achieve optimal yields. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's focus on sustainable production methods. Analytical characterization of this compound requires advanced techniques including HPLC, mass spectrometry, and multinuclear NMR spectroscopy to confirm its purity and structural integrity.

From a materials science perspective, the nitro-pyrrolopyridine core of this compound exhibits interesting photophysical properties that have potential applications in organic electronics and sensor technologies. Its electron-deficient nature makes it suitable for use in charge-transfer complexes, while the hydroxyl group provides a handle for further functionalization. These characteristics align with current research trends in functional organic materials for optoelectronic devices.

In drug discovery pipelines, derivatives of 3-nitro-1H-pyrrolo[2,3-b]pyridin-4-ol are being evaluated for their bioavailability and metabolic stability profiles. The compound's logP and polar surface area values suggest it may have favorable ADME properties, though extensive preclinical studies are needed. This aligns with current pharmaceutical industry priorities of developing compounds with optimal drug-like properties early in the discovery process.

The scientific community continues to explore novel synthetic routes to access 1190322-42-9 and its analogs, with recent publications describing microwave-assisted synthesis and flow chemistry approaches that improve efficiency and scalability. These methodological advances address the growing demand for rapid compound library generation in high-throughput screening campaigns, particularly in academic and industrial drug discovery settings.

Quality control protocols for 3-nitro-1H-pyrrolo[2,3-b]pyridin-4-ol emphasize the importance of rigorous spectroscopic characterization and chromatographic purity assessment. The compound's stability under various storage conditions is an active area of investigation, with particular attention to degradation pathways and impurity profiling - critical considerations for both research and potential commercial applications.

Emerging computational studies suggest that the pyrrolo[2,3-b]pyridine scaffold may offer advantages in molecular recognition processes compared to simpler heterocyclic systems. This has sparked interest in using 1190322-42-9 as a template for designing allosteric modulators of various protein targets. Such applications align with current trends in precision medicine and targeted drug delivery systems.

From a regulatory perspective, researchers working with 3-nitro-1H-pyrrolo[2,3-b]pyridin-4-ol should be aware of evolving chemical safety guidelines and intellectual property considerations. While not currently classified as hazardous under standard protocols, proper laboratory handling procedures should always be followed when working with this or any research chemical.

The future research directions for CAS 1190322-42-9 appear promising, with potential applications spanning medicinal chemistry, materials science, and chemical biology. As synthetic methodologies advance and our understanding of structure-property relationships deepens, this compound and its derivatives will likely play an increasingly important role in interdisciplinary scientific research.